Cas no 83554-63-6 (Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1))
83554-63-6 structure
Product Name:Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
CAS No:83554-63-6
MF:C8H7NaO4
MW:190.128553628922
CID:709005
Update Time:2024-02-03
Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
- 2-HYDROXYMANDELIC ACID SODIUM SALT (OHMNA)
- 2-Hydroxymandelicacidsodiumsalt
- OHMNA
-
- Inchi: 1S/C8H8O4.Na/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
- InChI Key: RADQTFAKRROCJF-UHFFFAOYSA-M
- SMILES: [Na+].C([O-])(=O)C(C1=CC=CC=C1O)O
Computed Properties
- Exact Mass: 190.024
- Monoisotopic Mass: 190.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6A^2
Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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